Cas no 1798513-62-8 (N-[(1-phenylpyrrolidin-2-yl)methyl]-2-(thiophen-2-yl)acetamide)

• Product Name: N-[(1-phenylpyrrolidin-2-yl)methyl]-2-(thiophen-2-yl)acetamide
• CAS No: 1798513-62-8
• MF: C₁₇H₂₀N₂OS
• MW: 300.418502807617
• CID: 5375202
• Update Time: 2025-05-21

N-[(1-phenylpyrrolidin-2-yl)methyl]-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(1-phenylpyrrolidin-2-yl)methyl]-2-thiophen-2-ylacetamide
• N-[(1-phenylpyrrolidin-2-yl)methyl]-2-(thiophen-2-yl)acetamide

• Inchi： 1S/C17H20N2OS/c20-17(12-16-9-5-11-21-16)18-13-15-8-4-10-19(15)14-6-2-1-3-7-14/h1-3,5-7,9,11,15H,4,8,10,12-13H2,(H,18,20)
• InChI Key： AMUYYKNBVUXQBZ-UHFFFAOYSA-N
• SMILES： C(NCC1CCCN1C1=CC=CC=C1)(=O)CC1SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on N-[(1-phenylpyrrolidin-2-yl)methyl]-2-(thiophen-2-yl)acetamide

Comprehensive Overview of N-[(1-phenylpyrrolidin-2-yl)methyl]-2-(thiophen-2-yl)acetamide (CAS 1798513-62-8): Properties, Applications, and Research Insights

The compound N-[(1-phenylpyrrolidin-2-yl)methyl]-2-(thiophen-2-yl)acetamide (CAS 1798513-62-8) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This heterocyclic amide derivative combines a pyrrolidine scaffold with thiophene and phenyl moieties, creating a versatile molecular architecture that offers intriguing possibilities for drug discovery and organic synthesis. Researchers are particularly interested in its hydrogen-bonding capacity and lipophilicity profile, which make it a promising candidate for modulating biological targets.

In the context of current scientific trends, N-[(1-phenylpyrrolidin-2-yl)methyl]-2-(thiophen-2-yl)acetamide aligns with several hot research topics in medicinal chemistry. The compound's pyrrolidine-thiophene hybrid structure is being investigated for potential central nervous system (CNS) activity, as both fragments are known pharmacophores in neuroactive compounds. Recent studies suggest that such dual-functional molecules may offer advantages in developing novel neuromodulators or enzyme inhibitors. The presence of the thiophene ring contributes to the molecule's π-electron system, potentially enabling interactions with various biological receptors.

The synthesis of CAS 1798513-62-8 typically involves multi-step organic reactions that highlight modern green chemistry principles. Current optimization efforts focus on improving atom economy and reducing toxic byproducts, reflecting the pharmaceutical industry's growing emphasis on sustainable synthesis. Analytical characterization of this compound employs advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry, and X-ray crystallography, providing detailed insights into its molecular conformation and solid-state properties.

From a drug discovery perspective, the amide linkage in N-[(1-phenylpyrrolidin-2-yl)methyl]-2-(thiophen-2-yl)acetamide serves as a crucial hydrogen bond donor/acceptor, while the pyrrolidine nitrogen offers potential for protonation under physiological conditions. These features contribute to the molecule's bioavailability and membrane permeability - key parameters in modern lead optimization programs. Computational studies suggest interesting molecular docking possibilities with various enzyme active sites, though experimental validation is ongoing.

The material science applications of CAS 1798513-62-8 are equally promising. Its conjugated system and electron-rich heterocycles make it a candidate for organic electronic materials. Researchers are exploring its potential in organic semiconductors and photovoltaic devices, where its charge transport properties could be advantageous. The compound's thermal stability and crystallinity are also under investigation for advanced material formulations.

Quality control of N-[(1-phenylpyrrolidin-2-yl)methyl]-2-(thiophen-2-yl)acetamide follows stringent pharmaceutical standards, with particular attention to chiral purity due to the stereocenter in the pyrrolidine ring. Modern chromatographic methods can achieve >99% purity, essential for reliable research outcomes. Stability studies indicate that proper storage under inert atmosphere at controlled temperatures maintains compound integrity over extended periods.

Looking forward, CAS 1798513-62-8 represents an exciting case study in structure-activity relationship exploration. Its modular design allows for numerous structural analogs through positional isomerism or ring substitution, enabling systematic investigation of pharmacophore elements. As the scientific community continues to explore privileged structures in medicinal chemistry, this compound's versatile scaffold will likely yield valuable insights for years to come.